Cas no 2228335-38-2 (2-bromo-4-(1-ethynylcyclopropyl)-1-fluorobenzene)

• Product Name: 2-bromo-4-(1-ethynylcyclopropyl)-1-fluorobenzene
• CAS No: 2228335-38-2
• MF: C₁₁H₈BrF
• MW: 239.083625793457
• CID: 6585962
• PubChem ID: 165648437
• Update Time: 2025-10-17

2-bromo-4-(1-ethynylcyclopropyl)-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(1-ethynylcyclopropyl)-1-fluorobenzene
• 2228335-38-2
• EN300-1905944

• Inchi： 1S/C11H8BrF/c1-2-11(5-6-11)8-3-4-10(13)9(12)7-8/h1,3-4,7H,5-6H2
• InChI Key： AVWXGUKQQZCDIK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(C#C)CC1)F

Computed Properties

• Exact Mass: 237.97934g/mol
• Monoisotopic Mass: 237.97934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on 2-bromo-4-(1-ethynylcyclopropyl)-1-fluorobenzene

Introduction to 2-Bromo-4-(1-Ethynylcyclopropyl)-1-Fluorobenzene (CAS No. 2228335-38-2)

2-Bromo-4-(1-Ethynylcyclopropyl)-1-fluorobenzene (CAS No. 2228335-38-2) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a bromo substituent, a fluorine atom, and an ethynylcyclopropyl group. These functional groups endow the molecule with a range of chemical properties that make it an attractive candidate for various applications.

The bromo substituent in 2-bromo-4-(1-ethynylcyclopropyl)-1-fluorobenzene provides a reactive site for nucleophilic substitution reactions, making it useful in the synthesis of more complex molecules. The fluorine atom, on the other hand, imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The ethynylcyclopropyl group is particularly noteworthy due to its strained ring structure and triple bond, which can participate in a variety of chemical transformations.

In recent years, 2-bromo-4-(1-ethynylcyclopropyl)-1-fluorobenzene has been extensively studied for its potential applications in pharmaceutical research. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs. For instance, the compound has been utilized in the development of inhibitors targeting specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders. The ability to fine-tune the properties of this molecule through strategic modifications has made it a valuable tool in drug discovery.

Recent studies have also explored the use of 2-bromo-4-(1-ethynylcyclopropyl)-1-fluorobenzene in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have investigated its potential in the development of organic semiconductors and luminescent materials. The ethynyl group can be used to form conjugated systems, which are essential for electronic and optical applications.

The synthetic route to 2-bromo-4-(1-ethynylcyclopropyl)-1-fluorobenzene involves several well-established chemical transformations. Typically, the synthesis begins with the formation of the ethynylcyclopropyl moiety through a series of reactions involving alkynes and cyclopropanes. Subsequently, this intermediate is coupled with a bromofluorobenzene derivative using transition metal-catalyzed cross-coupling reactions. The choice of catalyst and reaction conditions is crucial for achieving high yields and selectivity.

The physical and chemical properties of 2-bromo-4-(1-ethynylcyclopropyl)-1-fluorobenzene have been thoroughly characterized using various analytical techniques. Spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy provide detailed information about the molecular structure and functional groups. Chromatographic techniques like HPLC (High-Performance Liquid Chromatography) are used to assess purity and separation efficiency.

In terms of safety and handling, it is important to note that while 2-bromo-4-(1-ethynylcyclopropyl)-1-fluorobenzene is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times to minimize exposure risks.

The future prospects for 2-bromo-4-(1-ethynylcyclopropyl)-1-fluorobenzene are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its properties deepens, it is likely that we will see even more innovative applications in both pharmaceuticals and materials science.